Cas no 66427-61-0 (3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate)

3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate structure
66427-61-0 structure
Product name:3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate
CAS No:66427-61-0
MF:C19H21NO2
MW:295.37554526329
CID:963997
PubChem ID:613208

3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate Chemical and Physical Properties

Names and Identifiers

    • 3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate
    • (3,3-dimethyl-2-phenyl-2,4-dihydro-1H-quinolin-4-yl) acetate
    • NCGC00173477-01
    • 66427-61-0
    • Acetic acid, (1,2,3,4-tetrahydro-3,3-dimethyl-2-phenyl-4-quinolinyl) ester
    • AKOS001582828
    • 3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydro-4-quinolinyl acetate #
    • SR-01000388622-1
    • Oprea1_301442
    • DTXSID80346554
    • VAOZQZJBAMIKTF-UHFFFAOYSA-N
    • SR-01000388622
    • Oprea1_629798
    • HMS1550I14
    • TimTec1_005822
    • 3,3-dimethyl-2-phenyl-1,2,3,4-tetrahydroquinolin-4-yl acetate
    • STK742768
    • Inchi: InChI=1S/C19H21NO2/c1-13(21)22-18-15-11-7-8-12-16(15)20-17(19(18,2)3)14-9-5-4-6-10-14/h4-12,17-18,20H,1-3H3
    • InChI Key: VAOZQZJBAMIKTF-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1C2=CC=CC=C2NC(C1(C)C)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 295.157228913g/mol
  • Monoisotopic Mass: 295.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų
  • XLogP3: 4.1

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